Disperse blue 1
Disperse blue 1
CI Disperse Blue 1 is a blue to black colored aminoanthraquinone dye. Disperse blue 1 is primarily used in hair color formulations and in coloring fabrics and plastics, but has also been used as a fabric dye. Exposure to disperse blue 1 irritates the eye and skin. Disperse blue 1 is a mutagen and is reasonably anticipated to be a human carcinogen. (NCI05)
Disperse Blue 1 is an anthraquinone.
C.i. disperse blue 1 is a blue-black microcrystalline powder. (NTP, 1992)
Disperse Blue 1 is an anthraquinone.
C.i. disperse blue 1 is a blue-black microcrystalline powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
2475-45-8
VCID:
VC21130284
InChI:
InChI=1S/C14H12N4O2/c15-5-1-2-6(16)10-9(5)13(19)11-7(17)3-4-8(18)12(11)14(10)20/h1-4H,15-18H2
SMILES:
C1=CC(=C2C(=C1N)C(=O)C3=C(C=CC(=C3C2=O)N)N)N
Molecular Formula:
C14H12N4O2
Molecular Weight:
268.27 g/mol
Disperse blue 1
CAS No.: 2475-45-8
Cat. No.: VC21130284
Molecular Formula: C14H12N4O2
Molecular Weight: 268.27 g/mol
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Specification
| Description | CI Disperse Blue 1 is a blue to black colored aminoanthraquinone dye. Disperse blue 1 is primarily used in hair color formulations and in coloring fabrics and plastics, but has also been used as a fabric dye. Exposure to disperse blue 1 irritates the eye and skin. Disperse blue 1 is a mutagen and is reasonably anticipated to be a human carcinogen. (NCI05) Disperse Blue 1 is an anthraquinone. C.i. disperse blue 1 is a blue-black microcrystalline powder. (NTP, 1992) |
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| CAS No. | 2475-45-8 |
| Molecular Formula | C14H12N4O2 |
| Molecular Weight | 268.27 g/mol |
| IUPAC Name | 1,4,5,8-tetraaminoanthracene-9,10-dione |
| Standard InChI | InChI=1S/C14H12N4O2/c15-5-1-2-6(16)10-9(5)13(19)11-7(17)3-4-8(18)12(11)14(10)20/h1-4H,15-18H2 |
| Standard InChI Key | JSFUMBWFPQSADC-UHFFFAOYSA-N |
| SMILES | C1=CC(=C2C(=C1N)C(=O)C3=C(C=CC(=C3C2=O)N)N)N |
| Canonical SMILES | C1=CC(=C2C(=C1N)C(=O)C3=C(C=CC(=C3C2=O)N)N)N |
| Colorform | Black powder Blue-black microcrystalline powder Red-brown needles |
| Melting Point | 630 °F (NTP, 1992) 285.0 °C 331 °C |
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